![molecular formula C15H10N4O3S B4682908 {[6-amino-3,5-dicyano-4-(4-hydroxyphenyl)-2-pyridinyl]thio}acetic acid](/img/structure/B4682908.png)
{[6-amino-3,5-dicyano-4-(4-hydroxyphenyl)-2-pyridinyl]thio}acetic acid
Overview
Description
{[6-amino-3,5-dicyano-4-(4-hydroxyphenyl)-2-pyridinyl]thio}acetic acid is a potent chemical compound that has gained significant attention in scientific research due to its unique properties. It is a thioacetic acid derivative that has been found to exhibit various biochemical and physiological effects. In Additionally, we will list several future directions for research in this area.
Mechanism of Action
The exact mechanism of action of {[6-amino-3,5-dicyano-4-(4-hydroxyphenyl)-2-pyridinyl]thio}acetic acid is not fully understood. However, it has been found to inhibit the production of reactive oxygen species (ROS) and pro-inflammatory cytokines, which are known to play a role in the development of various diseases. Additionally, it has been found to induce apoptosis in cancer cells, which is a process of programmed cell death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. It has been found to exhibit potent anti-inflammatory and antioxidant properties, which can help reduce oxidative stress and inflammation in the body. Additionally, it has been found to induce apoptosis in cancer cells, which can help prevent the growth and spread of cancer cells.
Advantages and Limitations for Lab Experiments
The advantages of using {[6-amino-3,5-dicyano-4-(4-hydroxyphenyl)-2-pyridinyl]thio}acetic acid in lab experiments include its potent anti-inflammatory, antioxidant, and anticancer properties. Additionally, it has been found to exhibit antibacterial and antifungal properties, making it a potential candidate for the development of new antimicrobial agents. However, the limitations of using this compound in lab experiments include the complexity of its synthesis and the need for specialized equipment and expertise.
Future Directions
There are several future directions for research in the area of {[6-amino-3,5-dicyano-4-(4-hydroxyphenyl)-2-pyridinyl]thio}acetic acid. One direction is to further explore its potential as a chemotherapeutic agent for the treatment of cancer. Another direction is to investigate its potential as an antimicrobial agent for the treatment of bacterial and fungal infections. Additionally, research could focus on understanding the exact mechanism of action of this compound and its potential for use in the treatment of various diseases.
Scientific Research Applications
The unique properties of {[6-amino-3,5-dicyano-4-(4-hydroxyphenyl)-2-pyridinyl]thio}acetic acid have made it a popular compound for use in scientific research. It has been found to exhibit potent anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of various diseases. Additionally, it has been shown to have anticancer properties, making it a potential chemotherapeutic agent. Furthermore, it has been found to exhibit antibacterial and antifungal properties, making it a potential candidate for the development of new antimicrobial agents.
properties
IUPAC Name |
2-[6-amino-3,5-dicyano-4-(4-hydroxyphenyl)pyridin-2-yl]sulfanylacetic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10N4O3S/c16-5-10-13(8-1-3-9(20)4-2-8)11(6-17)15(19-14(10)18)23-7-12(21)22/h1-4,20H,7H2,(H2,18,19)(H,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFYIGVVGDQVGGR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=C(C(=NC(=C2C#N)SCC(=O)O)N)C#N)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10N4O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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